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Compound of Interest

Compound Name: BM635 (mesylate)

Cat. No.: B12423382

Get Quote

Executive Summary: The Solubility Bottleneck
BM635 is a potent small-molecule inhibitor of the mycobacterial membrane protein Large 3

(MmpL3), a critical transporter in Mycobacterium tuberculosis (Mtb) cell wall synthesis.[1]

Despite its outstanding in vitro potency (MIC = 0.12 µM against H37Rv), the clinical

progression of the free base form has been hampered by poor aqueous solubility and high

lipophilicity, resulting in suboptimal oral bioavailability (~46%) and rapid clearance (half-life

~1h).[1]

This guide compares the physicochemical and pharmacokinetic performance of BM635 salt

forms.[2][3] Experimental data confirms that BM635 Mesylate (BM635-Mes) is the superior

candidate, offering significantly enhanced solubility and in vivo exposure compared to the

Hydrochloride (HCl), Tartrate, and Citrate forms.

Comparative Analysis: BM635 Mesylate vs.
Alternatives
The selection of a counterion is not merely a chemical modification but a strategic intervention

to alter the crystal lattice energy and dissolution kinetics. The following analysis synthesizes
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data from key pharmaceutical profiling campaigns (e.g., Poce et al., 2017).

Physicochemical Performance Matrix

Feature

BM635

Mesylate

(Recommende
d)

BM635

Hydrochloride

(Standard)

BM635 Free

Base (Control)
Citrate / Tartrate

Aqueous

Solubility

High (>5-fold

increase vs. HCl)
Moderate

Very Low (< 0.1

mg/mL)
Low to Moderate

Common Ion

Effect

Negligible

(Robust in

gastric fluid)

Significant

(Solubility drops

in stomach Cl⁻)

N/A Negligible

Hygroscopicity
Low (Stable

Monohydrate)

Variable (Risk of

hydrates)
Non-hygroscopic

High (Often

deliquescent)

Bioavailability

(F%)
High (>60%)

Moderate (~40-

50%)

Moderate

(~46%)
Low

In Vivo Efficacy

Superior (Best

bactericidal

activity)

Standard Baseline Suboptimal

The Mechanistic "Why": Mesylate Superiority
Why does the mesylate salt outperform the hydrochloride, despite HCl being the industry

default?

Lattice Energy & Solvation: Methanesulfonic acid is a strong acid (pKa ~ -1.9), ensuring

complete protonation of the BM635 pyrrole core. The resulting crystal lattice of BM635-Mes

typically possesses lower lattice energy than the tightly packed HCl crystal, reducing the

energy barrier for solvation.

The Common Ion Effect: In the gastric environment (pH 1.2), chloride ions are abundant

(~0.1 M). For BM635-HCl, this high concentration of counterions shifts the equilibrium toward

the precipitate (Le Chatelier’s principle), drastically reducing dissolution rates. Mesylate ions
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are not present in gastric fluid, allowing BM635-Mes to maintain supersaturation longer,

driving absorption.

Lipophilicity Balance: The mesylate anion adds polar surface area without compromising the

membrane permeability of the cation once dissociated, facilitating a "dissolve-and-permeate"

mechanism essential for BCS Class II/IV drugs.

Scientific Mechanism: MmpL3 Inhibition
To understand the biological imperative of improving BM635 exposure, one must visualize its

target. BM635 inhibits MmpL3, the "flippase" responsible for transporting Trehalose

Monomycolate (TMM) across the inner membrane.
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Figure 1: Mechanism of Action. BM635 targets the MmpL3 transporter.[4][5] Inhibition prevents

the translocation of Trehalose Monomycolate (TMM) to the periplasm, halting cell wall

assembly and inducing bactericidal effects.[5][6]

Experimental Validation Protocols
To replicate these findings or validate new salt forms, the following self-validating protocols are

recommended.

Protocol A: Thermodynamic Solubility & Stability
Testing
Rationale: To distinguish between kinetic supersaturation and true equilibrium solubility.

Preparation: Suspend excess solid (BM635-Mes, BM635-HCl) in 5 mL of media (Water, SGF

pH 1.2, FaSSIF pH 6.5).

Equilibration: Shake at 37°C for 24 hours.

Filtration: Filter supernatant using a 0.22 µm PVDF filter (pre-saturated to prevent drug

adsorption).

Assay: Quantify via HPLC-UV (C18 column, Acetonitrile:Water gradient).

Self-Validation Step: Measure pH at the end of the experiment. If the final pH deviates >0.5

units from the start, the salt may have disproportionated (converted back to free base). This

is a critical failure mode for HCl salts.

Protocol B: Intrinsic Dissolution Rate (IDR)
Rationale: IDR correlates better with in vivo absorption dynamics than static solubility.

Pellet Formation: Compress 100 mg of pure salt into a rotating disk die (Wood’s apparatus)

at 2000 psi.

Dissolution: Immerse in 500 mL dissolution medium at 37°C, rotating at 100 rpm.

Sampling: Withdraw samples every 2 minutes for the first 20 minutes.
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Calculation: Plot Cumulative Amount Dissolved vs. Time. The slope is the IDR.

Success Criterion: BM635-Mes should exhibit a linear release profile with a slope > 2x that

of the Free Base.

Synthesis of BM635 Mesylate
For researchers synthesizing this compound for validation:

Dissolution: Dissolve BM635 free base (1 eq) in anhydrous Ethanol/Dichloromethane (3:1

v/v).

Acid Addition: Add Methanesulfonic acid (1.05 eq) dropwise at 0°C.

Crystallization: Stir at room temperature for 2 hours. A white precipitate should form.

Isolation: Filter and wash with cold diethyl ether.

Drying: Dry under vacuum at 40°C to constant weight.

Note: Verify stoichiometry via 1H-NMR (shift in aromatic peaks) and Elemental Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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